Cas no 1344869-08-4 (4-4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylbut-3-en-2-one)

• Product Name: 4-4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylbut-3-en-2-one
• CAS No: 1344869-08-4
• MF: C₉H₁₁ClN₂OS
• MW: 230.714439630508
• CID: 4591156
• PubChem ID: 64280771
• Update Time: 2025-06-11

4-4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[4-chloro-2-(dimethylamino)-1,3-thiazol-5-yl]but-3-en-2-one
• 4-4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylbut-3-en-2-one

• Inchi： 1S/C9H11ClN2OS/c1-6(13)4-5-7-8(10)11-9(14-7)12(2)3/h4-5H,1-3H3
• InChI Key： NAWMJZNEBFPAFY-UHFFFAOYSA-N
• SMILES： CC(=O)C=CC1SC(N(C)C)=NC=1Cl

Additional information on 4-4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylbut-3-en-2-one

Comprehensive Analysis of 4-4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylbut-3-en-2-one (CAS No. 1344869-08-4)

The compound 4-4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylbut-3-en-2-one (CAS No. 1344869-08-4) is a specialized organic molecule with a unique structural framework. Its thiazole core and enone functionality make it a subject of interest in pharmaceutical and agrochemical research. This article delves into its properties, applications, and relevance in modern scientific inquiries, addressing common questions like "What is the role of thiazole derivatives in drug discovery?" and "How does CAS 1344869-08-4 contribute to synthetic chemistry?".

Structurally, 4-4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylbut-3-en-2-one features a chloro-substituted thiazole ring linked to an α,β-unsaturated ketone. This combination is pivotal for its reactivity, enabling applications in heterocyclic synthesis and bioactive compound design. Researchers often explore its potential as a building block for antimicrobial agents or kinase inhibitors, aligning with trends in precision medicine and sustainable agriculture.

Recent studies highlight the growing demand for thiazole-based compounds in addressing drug-resistant pathogens—a hot topic in 2024. The dimethylamino group in CAS 1344869-08-4 enhances solubility, a critical factor in formulation development. Users searching for "thiazole derivatives solubility" or "CAS 1344869-08-4 synthesis protocol" will find this compound’s structure-activity relationship (SAR) particularly insightful.

From an industrial perspective, 4-4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylbut-3-en-2-one is synthesized via multistep organic reactions, often involving cyclization and cross-coupling techniques. Its scalable production is frequently discussed in forums on green chemistry, as researchers seek catalyst-free methods to reduce environmental impact. Keywords like "eco-friendly thiazole synthesis" and "CAS 1344869-08-4 yield optimization" reflect these priorities.

Analytical characterization of this compound typically employs NMR, HPLC, and mass spectrometry, with data often shared in open-access journals. Its stability under varying pH conditions is another area of interest, especially for those investigating "thiazole degradation pathways." The compound’s logP value and hydrogen bonding capacity further inform its ADME profiles in drug design.

In summary, 4-4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylbut-3-en-2-one (CAS 1344869-08-4) exemplifies the intersection of structural ingenuity and practical utility. Its relevance to high-throughput screening and material science ensures continued exploration, answering queries like "How to modify thiazole rings for enhanced bioactivity?"—a testament to its enduring scientific value.